![molecular formula C12H14N2O3 B8666429 1-[(3-Nitrophenyl)acetyl]pyrrolidine](/img/structure/B8666429.png)
1-[(3-Nitrophenyl)acetyl]pyrrolidine
Cat. No. B8666429
M. Wt: 234.25 g/mol
InChI Key: IPUYZFKSEJDDPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07935819B2
Procedure details
To a solution of 1.98 g of meta-nitrobenzoic acid in 50 mL of dichloromethane are successively added under argon, at 0° C., 0.81 mL of pyrrolidine, 0.13 g of hydroxybenzotriazole, 2.3 g of 1,3-dimethylaminopropyl-3-ethyl carbodiimide and 3.43 mL of diisopropylamine. The reaction mixture is then stirred at room temperature for 15 hours and washed with water. The organic phase is then washed with saturated sodium chloride solution, dried over magnesium sulphate, filtered and concentrated under reduced pressure. The residue is purified by chromatography on a column of silica, eluting with a mixture of ethyl acetate and cyclohexane (60/40 by volume) to give 1.92 g of 1-[(3-nitrophenyl)acetyl]pyrrolidine, the characteristics of which are as follows:
Name
1,3-dimethylaminopropyl-3-ethyl carbodiimide
Quantity
2.3 g
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:10]=[CH:11][CH:12]=1)[C:7](O)=O)([O-:3])=[O:2].[NH:13]1[CH2:17][CH2:16][CH2:15][CH2:14]1.[OH:18][C:19]1C2N=NNC=2C=CC=1.CNC(N=C=NCC)CCNC.C(NC(C)C)(C)C>ClCCl>[N+:1]([C:4]1[CH:5]=[C:6]([CH2:7][C:19]([N:13]2[CH2:17][CH2:16][CH2:15][CH2:14]2)=[O:18])[CH:10]=[CH:11][CH:12]=1)([O-:3])=[O:2]
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Inputs
Step One
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Name
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|
|
Quantity
|
1.98 g
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C=1C=C(C(=O)O)C=CC1
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
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Name
|
|
|
Quantity
|
0.81 mL
|
|
Type
|
reactant
|
|
Smiles
|
N1CCCC1
|
Step Three
|
Name
|
|
|
Quantity
|
0.13 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1=CC=CC=2NN=NC21
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Step Four
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Name
|
1,3-dimethylaminopropyl-3-ethyl carbodiimide
|
|
Quantity
|
2.3 g
|
|
Type
|
reactant
|
|
Smiles
|
CNC(CCNC)N=C=NCC
|
Step Five
|
Name
|
|
|
Quantity
|
3.43 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)NC(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture is then stirred at room temperature for 15 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
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Type
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WASH
|
|
Details
|
washed with water
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WASH
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Type
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WASH
|
|
Details
|
The organic phase is then washed with saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulphate
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue is purified by chromatography on a column of silica
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with a mixture of ethyl acetate and cyclohexane (60/40 by volume)
|
Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C=1C=C(C=CC1)CC(=O)N1CCCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.92 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
